Cas no 1451390-81-0 (3-Acetyl-2,6-difluorophenylboronic acid)

• Product Name: 3-Acetyl-2,6-difluorophenylboronic acid
• CAS No: 1451390-81-0
• MF: C₈H₇BF₂O₃
• MW: 199.947189569473
• MDL: MFCD11856033
• CID: 4734947
• Update Time: 2025-05-24

3-Acetyl-2,6-difluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 3-Acetyl-2,6-difluorophenylboronic acid
• (3-Acetyl-2,6-difluorophenyl)boronic acid
• BC001695
• Z1392

• MDL： MFCD11856033
• Inchi： 1S/C8H7BF2O3/c1-4(12)5-2-3-6(10)7(8(5)11)9(13)14/h2-3,13-14H,1H3
• InChI Key： MOLKUWDTTSLAMM-UHFFFAOYSA-N
• SMILES： FC1C(B(O)O)=C(C=CC=1C(C)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 3-Acetyl-2,6-difluorophenylboronic acid

3-Acetyl-2,6-Difluorophenylboronic Acid: A Comprehensive Overview

3-Acetyl-2,6-difluorophenylboronic acid, also known by its CAS number 1451390-81-0, is a versatile and intriguing compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its unique structure, which combines a boronic acid group with a fluorinated aromatic ring substituted with an acetyl group. The presence of the boronic acid group makes it highly reactive in cross-coupling reactions, particularly in the Suzuki-Miyaura coupling, which has been pivotal in the construction of complex molecular architectures.

The synthesis of 3-Acetyl-2,6-difluorophenylboronic acid typically involves multi-step processes that include fluorination and acetylation of aromatic compounds followed by boronate esterification. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing the overall cost and environmental impact. Researchers have also explored alternative routes using microwave-assisted synthesis and continuous-flow reactors, which have shown promising results in terms of yield and purity.

In terms of applications, 3-Acetyl-2,6-difluorophenylboronic acid has found utility in the development of advanced materials, such as organic light-emitting diodes (OLEDs) and perovskite solar cells. The fluorinated aromatic ring contributes to enhanced stability and electronic properties, making it an ideal component for these applications. Additionally, this compound has been employed in medicinal chemistry as a building block for drug candidates targeting various therapeutic areas, including oncology and infectious diseases.

Recent studies have highlighted the potential of 3-Acetyl-2,6-difluorophenylboronic acid in bioconjugation chemistry. By leveraging its reactivity in cross-coupling reactions, researchers have successfully incorporated this compound into bioactive molecules, enabling the creation of novel therapeutics with improved pharmacokinetic profiles. Furthermore, its use in click chemistry has opened new avenues for rapid assembly of complex molecules with high precision.

The unique properties of 3-Acetyl-2,6-difluorophenylboronic acid also make it a valuable tool in chemical biology. Its ability to participate in various types of chemical transformations allows for the generation of libraries of compounds that can be screened for biological activity. This has been particularly useful in drug discovery programs where high-throughput screening is employed to identify lead compounds.

In conclusion, 3-Acetyl-2,6-difluorophenylboronic acid, CAS number 1451390-81-0, stands out as a critical intermediate in modern organic synthesis. Its versatility across multiple disciplines underscores its importance in advancing both fundamental research and industrial applications. As ongoing research continues to uncover new uses and improved synthetic methodologies, this compound is poised to play an even greater role in shaping the future of materials science and medicinal chemistry.